Cas no 2171900-08-4 (tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate
• CAS No: 2171900-08-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 5890563
• PubChem ID: 165603615
• Update Time: 2025-06-25

tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate
• EN300-1653425
• 2171900-08-4

• Inchi： 1S/C13H26N2O2/c1-9-8-14-10(2)7-11(9)15(6)12(16)17-13(3,4)5/h9-11,14H,7-8H2,1-6H3
• InChI Key： YIHVACLZWBKCJL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1CC(C)NCC1C)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2171900-08-4 and Product Name: Tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate

Compound with the CAS number 2171900-08-4 and the product name Tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure, characterized by a tert-butyl group and a 2,5-dimethylpiperidin-4-yl moiety, contributes to its distinctive chemical behavior and reactivity. Such features make it a valuable candidate for further exploration in drug discovery and development.

The N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate moiety is particularly noteworthy, as it introduces a high degree of steric hindrance and electronic complexity. This structural feature is often exploited in medicinal chemistry to modulate binding interactions with biological targets. The tert-butyl group, on the other hand, provides additional steric bulk, which can be crucial for optimizing pharmacokinetic properties such as solubility and metabolic stability. These combined attributes make the compound an intriguing subject for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that the interaction between the 2,5-dimethylpiperidin-4-yl group and biological targets may be critical for achieving desired pharmacological effects. Furthermore, the N-methylcarbamate moiety has been shown to enhance binding affinity in several drug candidates, making it a promising scaffold for further derivatization.

In the context of current research, this compound aligns with the growing interest in multitarget-directed drugs (MTDs). MTDs are designed to interact with multiple biological targets simultaneously, which can lead to synergistic effects and improved therapeutic outcomes. The structural features of Tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate make it a suitable candidate for this approach. For instance, the combination of steric hindrance from the tert-butyl group and electronic properties from the 2,5-dimethylpiperidin-4-yl moiety could enable simultaneous interactions with different enzymes or receptors.

Experimental studies have begun to explore the pharmacological potential of this compound. Initial assays have shown promising results in modulating certain enzymatic activities relevant to neurological disorders. The unique combination of structural elements suggests that it may have applications beyond traditional therapeutic areas. For example, its ability to interact with multiple targets could make it useful in treating complex diseases that involve multiple pathological pathways.

The synthesis of this compound also presents an interesting challenge for organic chemists. The incorporation of both the tert-butyl group and the 2,5-dimethylpiperidin-4-yl moiety requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made such constructions more feasible, but optimization remains crucial for large-scale production. Techniques such as transition metal-catalyzed cross-coupling reactions have been explored to facilitate the formation of key bonds within the molecule.

From a regulatory perspective, compounds like this must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. The regulatory landscape for new pharmaceuticals is stringent, requiring comprehensive data on chemical stability, toxicity profiles, and pharmacokinetic behavior. Given its novel structure, Tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate will need thorough characterization across multiple parameters.

The potential applications of this compound extend beyond traditional drug development. Its unique structural features make it a valuable tool for research into enzyme mechanisms and ligand-receptor interactions. By studying how this compound interacts with biological targets, scientists can gain insights into fundamental biochemical processes that may lead to new therapeutic strategies.

In conclusion, compound with CAS No. 2171900-08-4 and its product name Tert-butyl N-(2,5-dimethylpiperidin-4-yl)-N-methylcarbamate represents a significant advancement in pharmaceutical chemistry. Its distinctive structural features offer potential applications in drug discovery and development, particularly in the area of multitarget-directed drugs (MTDs). Further research is warranted to fully explore its pharmacological potential and synthetic feasibility.